N-(4-fluorophenyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide
• InChI: InChI=1S/C22H16FN3O3/c23-16-8-10-17(11-9-16)24-20(27)14-25-12-13-26(22(29)21(25)28)19-7-3-5-15-4-1-2-6-18(15)19/h1-13H,14H2,(H,24,27)
• InChI Key: IHLHDXCQBPSRFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2N3C=CN(C(=O)C3=O)CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C22H16FN3O3
• Molecular Weight: 389.4 g/mol

Description

N-(4-fluorophenyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide, also known as FNPA, is a novel compound that has gained attention in the scientific community due to its potential applications in drug development. FNPA is a pyrazinone-based compound that has shown promising results in various studies, making it a potential candidate for future drug development.

Scientific Research Applications

Molecular Structure and Interaction Analysis

A study focused on the molecular structure and interactions of a related compound, highlighting the significance of hydrogen, stacking, and halogen bonding in stabilizing the crystal structure. The compound exhibited cytotoxicity against specific cell types and its redox profile was evaluated. The study utilized single-crystal X-ray diffraction for structural confirmation and density functional theory (DFT) calculations to assess stability and reactivity. This research underscores the importance of noncovalent interactions in the development of pharmaceutical compounds (Gouda et al., 2022).

Synthesis and Characterization

Another study described the design and synthesis of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl] acetamide derivatives. The synthesized compounds were characterized by 1H NMR, IR, and MS, contributing to the chemical database of naphthalene derivatives and potentially aiding in the development of new therapeutic agents (Yang Jing, 2010).

Pharmacological Evaluation

A study on the pharmacological potential of 1,3,4-oxadiazole and pyrazole novel derivatives, including structural analogs of the target compound, investigated their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This comprehensive pharmacological evaluation demonstrates the therapeutic potential of naphthalene derivatives in treating various conditions (M. Faheem, 2018).

Anti-HIV Activity

Research into new naphthalene derivatives for their potential anti-HIV activity uncovered promising compounds that inhibit HIV replication in vitro. This suggests the applicability of such compounds in developing new antiviral therapies, further emphasizing the diverse biomedical applications of naphthalene and fluorophenyl derivatives (Hamad et al., 2010).

Charge Transport Property Enhancement

A study on naphthalene diimide derivatives fused with fluorophenylacetonitrile moieties investigated the tuning of charge transport properties through structural modifications. This research is crucial for the development of materials with specific electronic properties, applicable in organic electronics and photovoltaics (X. Zhang et al., 2014).